N-(6-bromo-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide

• IUPAC Name: N-(6-bromo-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide
• InChI: InChI=1S/C18H18BrN3O3S2/c1-3-22(4-2)27(24,25)14-8-5-12(6-9-14)17(23)21-18-20-15-10-7-13(19)11-16(15)26-18/h5-11H,3-4H2,1-2H3,(H,20,21,23)
• InChI Key: DGIREBFHQYDUFA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)Br
• Molecular Formula: C18H18BrN3O3S2
• Molecular Weight: 468.4 g/mol
• CAS No.: 325988-64-5

Description

N-(6-bromo-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide, also known as BZML, is a novel compound that has gained attention in the scientific community for its potential applications in various fields. BZML is a sulfonamide derivative that possesses a benzothiazole moiety, which makes it an interesting compound to study due to its unique chemical structure.

Scientific Research Applications

Synthesis and Characterization

• A study reported the synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides and benzene-sulfonamides, indicating potential in the development of selective class III agents for arrhythmias treatment (Morgan et al., 1990).
• Research on the copper-catalyzed intramolecular cyclization process has led to the successful synthesis of various N-benzothiazol-2-yl-amides under mild conditions, showcasing the compound's versatility in chemical synthesis (Wang et al., 2008).
• Novel synthesis methods have been developed for N-(4-methyl-3-tolylthiazol-2(3H)-ylidene) substituted benzamides, demonstrating efficient and cleaner synthesis approaches through microwave irradiation (Saeed, 2009).

Pharmacological Activities

• Investigations into benzothiazole and its derivatives have shown varied pharmacological activities, including potential antimicrobial properties against various pathogens, indicating their usefulness in developing new therapeutic agents (Padalkar & Gupta, 2016).
• Another study focused on the antimicrobial activity of novel 2-substituted benzimidazole, benzoxazole, and benzothiazole derivatives, suggesting their efficacy against bacterial and fungal strains and highlighting the compound's potential in antimicrobial therapy (Padalkar et al., 2016).

Chemical Properties and Applications

• The compound and its derivatives have been explored for their corrosion inhibitory effects on steel in acidic environments, illustrating their potential application in materials science and engineering to protect against corrosion (Hu et al., 2016).